molecular formula C14H8N2 B1273880 5-(2-Phenylethynyl)nicotinonitrile CAS No. 845266-26-4

5-(2-Phenylethynyl)nicotinonitrile

Cat. No. B1273880
CAS RN: 845266-26-4
M. Wt: 204.23 g/mol
InChI Key: SLUQJZCMAPASFJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of nicotinonitriles, which includes 5-(2-Phenylethynyl)nicotinonitrile, often involves the ammoxidation of 3-methylpyridine . This process involves the reaction of 3-methylpyridine with ammonia and oxygen to produce nicotinonitrile and water .


Molecular Structure Analysis

The molecular structure of 5-(2-Phenylethynyl)nicotinonitrile consists of a pyridine ring with a nitrile group attached to the 3-position . The average mass of the molecule is 204.227 Da, and the monoisotopic mass is 204.068741 Da .

Scientific Research Applications

Corrosion Inhibition

Nicotinonitrile derivatives have been studied as corrosion inhibitors. For example, certain derivatives have shown effectiveness in protecting C-steel in acidic environments, suggesting potential applications for 5-(2-Phenylethynyl)nicotinonitrile in similar contexts .

Synthetic Routes Development

The synthesis of nicotinonitrile and its analogues is a significant area of research due to their biological and medicinal properties. Developing synthetic routes for these compounds, including 5-(2-Phenylethynyl)nicotinonitrile, is crucial for facilitating their application in various fields .

Safety and Hazards

5-(2-Phenylethynyl)nicotinonitrile is harmful if swallowed, in contact with skin, or if inhaled . In case of ingestion, rinse mouth and do not induce vomiting .

properties

IUPAC Name

5-(2-phenylethynyl)pyridine-3-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H8N2/c15-9-14-8-13(10-16-11-14)7-6-12-4-2-1-3-5-12/h1-5,8,10-11H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLUQJZCMAPASFJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC(=CN=C2)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H8N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80384916
Record name 5-(2-phenylethynyl)nicotinonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80384916
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

204.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

5.6 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49671905
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

5-(2-Phenylethynyl)nicotinonitrile

CAS RN

845266-26-4
Record name 5-(2-Phenylethynyl)-3-pyridinecarbonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=845266-26-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-(2-phenylethynyl)nicotinonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80384916
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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